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Compound of Interest

Compound Name: Myristoleyl carnitine-d3

Cat. No.: B15617598

In-Depth Technical Guide: Myristoleyl Carnitine-
d3

This technical guide provides essential information regarding Myristoleyl carnitine-d3, a
deuterated form of myristoleyl carnitine. It is intended for researchers, scientists, and
professionals in drug development and lipidomics who require precise data for experimental
design and analysis.

Core Compound Data

Myristoleyl carnitine-d3 is the deuterated analogue of myristoleyl carnitine. The "-oleyl" suffix
indicates a monounsaturated fatty acyl chain, distinguishing it from its saturated counterpart,
myristoyl carnitine. Deuterated standards are critical for accurate quantification in mass
spectrometry-based assays, serving as internal standards to correct for sample preparation
variability and matrix effects.

For clarity, the table below includes data for both Myristoleyl carnitine-d3 and the closely
related, often-referenced Myristoyl-L-carnitine-d3.
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Compound Name CAS Number Molecular Formula  Molecular Weight

Myristoleylcarnitine-d3  1803252-79-0[1] C21H36D3N0O4[1] 372.56[1][2]

Myristoyl-L-carnitine- 1334532-25-0[3][4][5] C21H39D3CINO4]3]

d3 Hydrochloride 6] 7] 411.03[4][5][7]

Experimental Applications and Protocols

Myristoleyl carnitine-d3 is primarily intended for use as an internal standard in quantitative
mass spectrometry (MS) analysis, such as Liquid Chromatography-Mass Spectrometry (LC-
MS) or Gas Chromatography-Mass Spectrometry (GC-MS), for the detection and quantification
of endogenous myristoleyl carnitine.

While specific, detailed experimental protocols for novel applications of Myristoleyl carnitine-
d3 are not widely published, a general workflow for its use as an internal standard in a

lipidomics experiment is outlined below.

General Experimental Workflow for Quantification of
Acylcarnitines using a Deuterated Standard
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Caption: General workflow for using Myristoleyl carnitine-d3 as an internal standard in LC-
MS/MS-based lipidomics.

Structural Relationship: Myristoleyl vs. Myristoyl
Carnitine

The key difference between "myristoleyl" and "myristoyl" carnitine lies in the saturation of the
fatty acyl chain. Myristoleyl carnitine contains a double bond (monounsaturated), whereas
myristoyl carnitine has a fully saturated acyl chain. This structural difference is important for
chromatographic separation and mass spectrometric identification.
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Caption: Structural relationship between Myristoyl and Myristoleyl carnitine based on the fatty

acyl chain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Page loading... [wap.guidechem.com]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15617598?utm_src=pdf-body
https://www.benchchem.com/product/b15617598?utm_src=pdf-body-img
https://www.benchchem.com/product/b15617598?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/myristoleylcarnitine-d3-dic17369679.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

medchemexpress.com [medchemexpress.com]

pharmaffiliates.com [pharmaffiliates.com]

scbt.com [scbt.com]

2.
3.
e 4. Myristoyl-L-carnitine-d3 Hydrochloride | LGC Standards [Igcstandards.com]
5.
6. caymanchem.com [caymanchem.com]

7.

medchemexpress.com [medchemexpress.com]

¢ To cite this document: BenchChem. [Myristoleyl carnitine-d3 CAS number and molecular
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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